2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide

• IUPAC Name: 2-[4-[(cyclohexylamino)methyl]phenoxy]acetamide
• InChI: InChI=1S/C15H22N2O2/c16-15(18)11-19-14-8-6-12(7-9-14)10-17-13-4-2-1-3-5-13/h6-9,13,17H,1-5,10-11H2,(H2,16,18)
• InChI Key: CYXWOFMRAKGPIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC2=CC=C(C=C2)OCC(=O)N
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide is an organic compound with the molecular formula C15H22N2O2 It is known for its unique structure, which includes a cyclohexylamino group attached to a phenoxyacetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide typically involves the reaction of 4-(chloromethyl)phenol with cyclohexylamine, followed by the introduction of an acetamide group. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine to facilitate the reaction. The process can be summarized as follows:

Step 1: Reaction of 4-(chloromethyl)phenol with cyclohexylamine to form 4-[(cyclohexylamino)methyl]phenol.

Step 2: Introduction of the acetamide group to form this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenoxyacetamides.

Scientific Research Applications

2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 2-{4-[(methylamino)methyl]phenoxy}acetamide
• 2-{4-[(ethylamino)methyl]phenoxy}acetamide
• 2-{4-[(propylamino)methyl]phenoxy}acetamide

Uniqueness

2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide is unique due to the presence of the cyclohexylamino group, which imparts distinct chemical and biological properties. This structural feature differentiates it from other similar compounds and contributes to its specific applications and effects.